6-chloro-4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide

• Molecular Formula: C16H15ClN2O4S
• Molecular Weight: 366.8 g/mol
• IUPAC Name: 6-chloro-4-(4-methylphenyl)sulfonyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide
• InChI: InChI=1S/C16H15ClN2O4S/c1-10-2-5-12(6-3-10)24(21,22)19-9-15(16(18)20)23-14-7-4-11(17)8-13(14)19/h2-8,15H,9H2,1H3,(H2,18,20)
• InChI Key: QBLMFYJKOHQGQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CC(OC3=C2C=C(C=C3)Cl)C(=O)N

Description

is a complex organic compound with the following structural formula:

6-chloro-4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide: $$\text{C}_{16}\text{H}_{15}\text{ClNO}_4\text{S}$$C16​H15​ClNO4​S

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• It belongs to the class of benzoxazine derivatives and contains a sulfonyl group, a chloro substituent, and an amide functional group.
• This compound exhibits interesting pharmacological properties and has been studied for its potential applications.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: This compound serves as a building block for the synthesis of more complex molecules due to its versatile reactivity.

Biology and Medicine: Researchers investigate its potential as a drug candidate, especially in the context of sulfonyl-containing compounds.

Industry: It may find applications in materials science or as a precursor for other chemical processes.

Mechanism of Action

• The exact mechanism by which this compound exerts its effects depends on its specific targets.
• It could interact with enzymes, receptors, or cellular pathways, leading to biological responses.

Comparison with Similar Compounds

Similar Compounds:

Remember that this compound’s properties and applications are continually studied, and new findings may emerge